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Compound of Interest

Compound Name: L-cystine hydrochloride

Cat. No.: B1357973

An In-Depth Technical Guide to the Core Properties of L-Cystine Hydrochloride

This technical guide provides a comprehensive overview of the basic properties, synthesis,
biological significance, and analytical methodologies for L-cystine hydrochloride. It is
intended for researchers, scientists, and drug development professionals who utilize this
compound in their work. L-cystine, a disulfide-linked dimer of the amino acid cysteine, is a
crucial component in various biological and pharmaceutical applications. Its hydrochloride salt
form offers enhanced stability and solubility.

Physicochemical Properties

L-cystine hydrochloride is the salt form of the amino acid L-cystine. It is important to
distinguish it from L-cysteine hydrochloride, the salt of the monomeric amino acid, which is the
reduced form. L-cysteine hydrochloride is often used as a more stable precursor to L-cysteine
in various applications.[1] The fundamental properties are summarized below for clarity and
comparison.

Table 1: Physicochemical Properties of L-Cystine Hydrochloride
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Property

IUPAC Name

Value

(2R)-2-amino-3-[[(2R)-2-
amino-2-
carboxyethyl]disulfanyl]pr
opanoic
acid;hydrochloride

Reference

[2]

Molecular Formula CeH13CIN204S2 [2]

Molecular Weight 276.8 g/mol [2]
438633-05-7 (specific); L-

CAS Number Cystine hydrochloride [2]
(general)

Appearance White crystalline powder [3]

Parent Compound

L-Cystine (CID: 67678)

[2]

| Component Compounds| L-Cystine, Hydrochloric Acid |[2] |

Table 2: Physicochemical Properties of L-Cysteine Hydrochloride (Anhydrous)

Property

IUPAC Name

Value

(2R)-2-amino-3-
sulfanylpropanoic
acid;hydrochloride

Reference

[4]

Molecular Formula C3HsCINO:2S [1][4]

Molecular Weight 157.62 g/mol [1114]

CAS Number 52-89-1 [1][4]

_ _ 175 - 180 °C (with

Melting Point - [1]

decomposition)
- Soluble in water, ethanol,

Solubility ] . ] [1][5]
ammonia, acetic acid.
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| Stability | More stable than L-cysteine. Sensitive to light, moisture, and air.[1] Incompatible
with strong oxidizing agents.[5] |

Synthesis and Manufacturing

L-cysteine hydrochloride is typically produced via the reduction of L-cystine. A common
industrial method involves an electrochemical process.[6] This approach is efficient and avoids
the use of harsh chemical reductants that can lead to contamination.[6]

Experimental Protocol: Electrolytic Synthesis of L-
Cysteine Hydrochloride Monohydrate

The following protocol is a representative example based on published industrial methods for
the reduction of L-cystine.[7]

Acidification Reaction: L-cystine is introduced into a ceramic reaction kettle as the primary
raw material. Hydrochloric acid and water are added as auxiliary materials to create an
acidic reaction mixture.

Decoloration and Filtration: Activated carbon is added to the mixture in a decoloring reaction
kettle to remove impurities. The mixture is then filtered to yield a clarified solution.

Electrolytic Reduction: The filtered solution is transferred to an electrolytic cell. A controlled
voltage and current density are applied to initiate the electrochemical reduction of the
disulfide bond in L-cystine, converting it to L-cysteine.

Concentration: Following electrolysis, the resulting L-cysteine hydrochloride solution is
concentrated under vacuum to increase the solute concentration and facilitate crystallization.

Crystallization and Separation: The concentrated solution is cooled, often in an ice bath, to
induce crystallization of L-cysteine hydrochloride monohydrate.[8] The resulting crystals are
then separated from the mother liquor using a centrifuge.

Drying: The separated crystals are dried in a vacuum dryer at a controlled temperature (e.qg.,
75-85°C) for a specific duration (4-6 hours) to obtain the final, purified product.[7]
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Workflow for the electrolytic synthesis of L-cysteine HCI.[7]
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Biological Role and Signaling Pathways

In biological systems, L-cystine serves as a key, stable source of L-cysteine. Cells import L-
cystine, which is then rapidly reduced to two molecules of L-cysteine. L-cysteine is a
cornerstone of cellular antioxidant defense, primarily as a rate-limiting precursor for the
synthesis of glutathione (GSH).[1][9] Glutathione is a critical tripeptide that neutralizes reactive
oxygen species (ROS), thereby protecting cells from oxidative damage.[9] This L-cystine-
glutathione axis is fundamental for maintaining redox homeostasis.[9]
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L-Cystine uptake and its role in the glutathione antioxidant pathway.[1][9]
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Analytical Methodologies

Accurate quantification of L-cysteine and its derivatives is essential for quality control and
research. High-Performance Liquid Chromatography (HPLC), particularly Reverse-Phase
HPLC (RP-HPLC) with pre-column derivatization, is a widely used and robust method.[10][11]
Derivatization is necessary to introduce a chromophore or fluorophore, making the amino acid
detectable by UV-Vis or fluorescence detectors.

Experimental Protocol: RP-HPLC with Pre-Column
Derivatization

The following is a representative protocol for the determination of L-cysteine hydrochloride in a
pharmaceutical preparation using 2,4-dinitrochlorobenzene (DNCB) as the derivatizing agent.
[11]

o Standard and Sample Preparation: Prepare a stock solution of L-cysteine hydrochloride
standard in a suitable solvent (e.g., purified water). Prepare the sample solution (e.g., from
an injection) by diluting it to fall within the linear range of the calibration curve.

e Pre-column Derivatization:

o To an aliquot of the standard or sample solution, add the derivatizing agent, 2,4-
dinitrochlorobenzene.

o The reaction is typically carried out in a buffered, alkaline medium (e.g., pH 8.2) to
facilitate the reaction between DNCB and the thiol group of cysteine.

o Incubate the mixture at a controlled temperature for a specific time to ensure complete
derivatization.

o Chromatographic Conditions:
o HPLC System: A standard RP-HPLC system equipped with a UV detector.

o Column: Agilent HC C18 column (4.6 mm x 250 mm, 5 pm).[11]
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o Mobile Phase: A mixture of acetonitrile and a phosphate buffer (e.g., 0.014 mol-L—1
K2HPOa), typically in a 50:50 ratio, adjusted to a specific pH (e.g., 8.2).[11]

o Flow Rate: 1.0 mL-min=1,[11]
o Detection Wavelength: 360 nm.[11]

e Analysis and Quantification: Inject the derivatized standard and sample solutions into the
HPLC system. The concentration of L-cysteine hydrochloride in the sample is determined by
comparing its peak area to a calibration curve generated from the derivatized standards.
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General workflow for RP-HPLC analysis with pre-column derivatization.[11]
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Applications in Research and Drug Development

L-cystine hydrochloride and its related compounds are utilized across multiple industries.

o Pharmaceuticals: It serves as a precursor in drug synthesis and is used as a mucolytic agent
in respiratory medications to break down mucus.[3] It is also a component in parenteral
nutrition solutions and acts as a detoxifying agent.[3][12]

e Food Industry: Used as a dough conditioner to improve the texture of baked goods and as
an antioxidant in products like natural fruit juices.[4][13]

e Cosmetics: Incorporated into formulations as an antioxidant and reducing agent.[4]

o Research: In cell culture, it is a key supplement for maintaining cellular health and mitigating
oxidative stress.

Safety and Handling

L-cysteine hydrochloride is classified as a hazardous substance and requires careful handling.

Table 3: Safety and Handling Information | Category | Information | Reference | | :--- | :--- | :--- | |
Hazard Statements | H315: Causes skin irritation.H319: Causes serious eye irritation.H335:
May cause respiratory irritation. |[13][14] | | Precautionary Statements | P261: Avoid breathing
dust.P280: Wear protective gloves/eye protection.P271: Use only in a well-ventilated area. |[13]
[14] | | First Aid | Eyes: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If irritation persists, get medical advice.[14]
[15]Skin: Wash with plenty of water. If skin irritation occurs, get medical advice.[14]
[15]Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[14][15] | | Storage | Store in a dry, cool, and well-
ventilated place.[13] Keep container tightly closed.[14] Store locked up.[14] | | Incompatibilities |
Strong oxidizing agents, some metals.[1][5] | | Fire Fighting | Use water, foam, or dry
extinguishing powder. The substance is combustible.[16] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.chembk.com/en/chem/L-Cysteine%20hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/L-Cystine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/L-Cystine-hydrochloride
https://www.chemicalbook.com/article/exploring-the-versatile-applications-and-properties-of-l-cysteine-hydrochloride-anhydrous-in-industrial-and-biochemical-fields.htm
https://www.chemicalbook.com/article/exploring-the-versatile-applications-and-properties-of-l-cysteine-hydrochloride-anhydrous-in-industrial-and-biochemical-fields.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Cysteine-Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Cysteine-Hydrochloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9694981.htm
https://files.core.ac.uk/download/pdf/16361704.pdf
https://patents.google.com/patent/CN103103554A/en
https://patents.google.com/patent/CN103103554A/en
https://patents.google.com/patent/CN111118531A/en
https://patents.google.com/patent/CN111118531A/en
https://www.nb-chenrun.com/news/exploring-the-biological-significance-of-l-cystine-in-cellular-systems/
https://www.nb-chenrun.com/news/exploring-the-biological-significance-of-l-cystine-in-cellular-systems/
https://joint-research-centre.ec.europa.eu/system/files/2019-06/finrep-fad-2018-0091-cysteine.pdf
https://journal11.magtechjournal.com/Jwk_zgyxzz/EN/Y2010/V45/I18/1420
https://go.drugbank.com/drugs/DB00151
https://www.fishersci.com/store/msds?partNumber=AC434850250&countryCode=US&language=en
https://redox.com/wp-content/sds/3713.pdf
https://www.carlroth.com/medias/SDB-3468-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTY4MTF8YXBwbGljYXRpb24vcGRmfGFETTVMMmd5TUM4NU1qQTVPVEkzTXpZNE56TTBMMU5FUWw4ek5EWTRYME5JWDBWT0xuQmtaZ3wzMDMyNGI1MTQ2M2NiNzhjNzM5MzM4YTk2YzFiNzBmNWU5ZThiMjQ5MzA3OWVhNWU4OTdiYmM1MWRkZjY0OGJl
https://www.carlroth.com/medias/SDB-3468-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTE5NTh8YXBwbGljYXRpb24vcGRmfGFHWmtMMmhpWmk4NU1UZ3pNREV6TVRBNU56a3dMMU5FUWw4ek5EWTRYMDFVWDBWT0xuQmtaZ3xhMmJmMTU1ODRmMGUyMTAyMTIxNTUwYzEwODM0MzBjZjdiMDU5MzQwMjUzODM3N2MwZjFmZjJmZDllY2FiMDEy
https://www.benchchem.com/product/b1357973#l-cystine-hydrochloride-basic-properties
https://www.benchchem.com/product/b1357973#l-cystine-hydrochloride-basic-properties
https://www.benchchem.com/product/b1357973#l-cystine-hydrochloride-basic-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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